Cas no 621-68-1 (Propylamine, N,N-bis(2-chloroethyl)-)

• Product Name: Propylamine, N,N-bis(2-chloroethyl)-
• CAS No: 621-68-1
• Molecular Formula: C₇H₁₅NCl₂
• Molecular Weight: 184.107
• CID: 2728198
• PubChem ID: 69309

Propylamine, N,N-bis(2-chloroethyl)- Properties

Names and Identifiers

• N,N-bis(2-chloroethyl)propan-1-amine
• E75443
• BRN 1737025
• 621-68-1
• BS-52757
• Propylbis(beta-chloroethyl)amine
• N,N-Bis(2-chloroethyl)propylamine
• BIS(2-CHLOROETHYL)(PROPYL)AMINE
• CS-0162420
• Propylamine, N,N-bis(2-chloroethyl)-
• propane, 1-bis(2-chloroethyl)amino-
• N-propylbis(2-chloroethyl)amine
• 3-04-00-00254 (Beilstein Handbook Reference)
• SCHEMBL2615232
• N-propyl-bis(2-chloroethyl) amine
• MFCD01694996
• DTXSID20211156
• NCIOpen2_003591
• n,n-bis(2-chloroethyl)propan-1-amine

• InChIKey： XPOTXXGDCPYFGR-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H15Cl2N/c1-2-5-10(6-3-8)7-4-9/h2-7H2,1H3
• SMILES： CCCN(CCCl)CCCl

Computed Properties

• Exact Mass: 183.0581549g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 6
• Monoisotopic Mass: 183.0581549g/mol
• Heavy Atom Count: 10
• Complexity: 62.6
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.3
• Topological Polar Surface Area: 3.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Nitrogen mustard compounds